Cas no 141207-05-8 (4-Hexyn-2-ol, 6,6-diethoxy-)

• Product Name: 4-Hexyn-2-ol, 6,6-diethoxy-
• CAS No: 141207-05-8
• MF: C₁₀H₁₈O₃
• MW: 186.248123645782
• CID: 3728204
• PubChem ID: 10921237
• Update Time: 2025-10-28

4-Hexyn-2-ol, 6,6-diethoxy- Chemical and Physical Properties

Names and Identifiers

• 4-Hexyn-2-ol, 6,6-diethoxy-
• 6,6-diethoxyhex-4-yn-2-ol
• RFA20705
• EN300-734598
• 141207-05-8

• Inchi： 1S/C10H18O3/c1-4-12-10(13-5-2)8-6-7-9(3)11/h9-11H,4-5,7H2,1-3H3
• InChI Key： JWZXDZYOTJASIP-UHFFFAOYSA-N
• SMILES： CC(O)CC#CC(OCC)OCC

Computed Properties

• Exact Mass: 186.125594432Da
• Monoisotopic Mass: 186.125594432Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 38.7Ų

Additional information on 4-Hexyn-2-ol, 6,6-diethoxy-

Introduction to CAS No. 141207-05-8: 4-Hexyn-2-ol, 6,6-Diethoxy

CAS No. 141207-05-8, commonly referred to as 4-Hexyn-2-ol, 6,6-Diethoxy, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a hexynol backbone with diethoxy substituents at the 6,6 positions. The presence of these substituents imparts distinctive chemical properties, making it a valuable compound for various applications.

The structure of 4-Hexyn-2-ol, 6,6-Diethoxy is notable for its alkyne functionality and hydroxyl group. The alkyne group contributes to its reactivity in organic reactions, while the hydroxyl group introduces polarity and potential for hydrogen bonding. The diethoxy groups at the terminal positions further enhance the molecule's stability and solubility in organic solvents. These characteristics make it a versatile building block in organic synthesis.

Recent studies have highlighted the potential of CAS No. 141207-05-8 in the development of advanced materials. For instance, researchers have explored its use in the synthesis of polymeric materials with tailored mechanical and thermal properties. The compound's ability to undergo various polymerization reactions has opened new avenues for its application in high-performance polymers.

In addition to its role in materials science, 4-Hexyn-2-ol, 6,6-Diethoxy has shown promise in medicinal chemistry. Its unique structure allows for the creation of bioactive molecules with potential therapeutic applications. Recent research has focused on its use as a precursor for drug delivery systems and as a component in bioconjugate chemistry.

The synthesis of CAS No. 141207-05-8 involves a multi-step process that typically begins with the preparation of an appropriate alkyne precursor. The introduction of the diethoxy groups is achieved through nucleophilic substitution or other suitable reactions. The optimization of these steps has been a focus of recent studies to improve yield and purity.

The physical properties of 4-Hexyn-2-ol, 6,6-Diethoxy, including its melting point, boiling point, and solubility, have been extensively characterized. These properties are critical for its application in various chemical processes and industrial settings.

In conclusion, CAS No. 141207-05-8, or 4-Hexyn-2-ol, 6,6-Diethoxy, is a compound with diverse applications across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool in organic synthesis and materials science. As research continues to uncover new potential uses for this compound, its significance in both academic and industrial settings is expected to grow further.